Cas no 1806813-95-5 (Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate)

Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate is a versatile pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its structure features a difluoromethyl group, enhancing its reactivity and potential as a key intermediate in the synthesis of bioactive compounds. The presence of both amino and cyano functional groups allows for further derivatization, making it valuable for constructing heterocyclic frameworks. The ester moiety provides additional flexibility for downstream modifications. This compound is particularly useful in medicinal chemistry for developing fluorinated analogs, leveraging the difluoromethyl group's metabolic stability and lipophilicity. High purity and well-defined synthetic routes ensure reproducibility in research applications.
Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate structure
1806813-95-5 structure
Product Name:Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate
CAS No:1806813-95-5
MF:C9H7F2N3O2
MW:227.167588472366
CID:4928437
Update Time:2025-06-30

Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate
    • Inchi: 1S/C9H7F2N3O2/c1-16-9(15)5-2-4(3-12)8(13)14-6(5)7(10)11/h2,7H,1H3,(H2,13,14)
    • InChI Key: ZRDYGJNQMPTXSO-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(=O)OC)=CC(C#N)=C(N)N=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 315
  • XLogP3: 1.3
  • Topological Polar Surface Area: 89

Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022005919-500mg
Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate
1806813-95-5 97%
500mg
$970.20 2022-03-31
Alichem
A022005919-1g
Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate
1806813-95-5 97%
1g
$1,680.00 2022-03-31

Additional information on Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate

Professional Introduction to Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806813-95-5)

Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806813-95-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for further research and development in drug discovery.

The molecular formula of Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate is C9H7N3F2O3, reflecting its complex composition. The presence of an amino group (-NH2), a cyano group (-CN), and a difluoromethyl group (-CF2) introduces multiple sites for chemical modification and interaction, which are crucial for designing molecules with enhanced biological activity.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their diverse pharmacological properties. Pyridine derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The specific arrangement of functional groups in Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate suggests that it may interact with biological targets in ways that could lead to novel therapeutic effects.

The difluoromethyl group is a key feature of this compound, as it is known to enhance metabolic stability and binding affinity. This modification has been widely employed in the development of drug candidates to improve their pharmacokinetic profiles. Additionally, the cyano group can serve as a handle for further functionalization, allowing chemists to explore different derivatives with tailored properties.

Recent studies have highlighted the importance of pyridine-based scaffolds in the design of small-molecule inhibitors. For instance, compounds containing the pyridine ring have shown promise in targeting enzymes involved in signal transduction pathways. The amino group in Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate could potentially form hydrogen bonds with polar residues in protein targets, enhancing binding interactions.

The carboxylate moiety at the 5-position of the pyridine ring adds another layer of functionality, enabling the compound to participate in various chemical reactions such as esterification or amidation. These reactions are often employed to modify the solubility and bioavailability of drug candidates, making them more suitable for clinical use.

In the context of drug discovery, the synthesis of novel heterocyclic compounds like Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate is a continuous process aimed at identifying molecules with improved efficacy and reduced toxicity. Advanced computational methods and high-throughput screening techniques are being utilized to accelerate this process. These tools help researchers predict the biological activity of compounds before they are synthesized, saving time and resources.

The potential applications of this compound extend beyond traditional pharmaceuticals. It could also be explored in agrochemicals or material science, where its unique structural features might offer new solutions to existing challenges. The versatility of its functional groups makes it a valuable building block for synthetic chemists.

The chemical synthesis of Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Techniques such as multi-step organic synthesis, including condensation reactions, nucleophilic substitutions, and fluorination processes, are commonly employed. The successful preparation of this compound demonstrates the growing expertise in handling complex molecular architectures.

Evaluation of the biological activity of new compounds is crucial before they can be considered for further development. In vitro assays are typically performed to assess interactions with target proteins or enzymes. Preliminary results with Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate have shown encouraging signs, indicating its potential as a lead compound for future drug development efforts.

The safety profile of any new chemical entity is also a critical consideration during its development. While this compound does not fall under any restricted categories such as hazardous materials or controlled substances, thorough toxicological studies are essential to ensure its safety for both laboratory use and potential clinical applications.

In conclusion, Methyl 2-amino-3-cyano-6-(difluoromethyl)pyridine-5-carboxylate represents an intriguing molecule with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable candidate for further exploration. As research continues to uncover new applications for heterocyclic compounds like this one, we can expect to see continued innovation in drug discovery and related fields.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd